11b-(R)-Methyl-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-a]isoquinolin-2-ol

• Molecular Formula: C14H19NO
• Molecular Weight: 217.31 g/mol
• IUPAC Name: (11bS)-11b-methyl-1,2,3,4,6,7-hexahydrobenzo[a]quinolizin-2-ol
• InChI: InChI=1S/C14H19NO/c1-14-10-12(16)7-9-15(14)8-6-11-4-2-3-5-13(11)14/h2-5,12,16H,6-10H2,1H3/t12?,14-/m0/s1
• InChI Key: OJOJONSLWNYEQZ-PYMCNQPYSA-N
• Isomeric SMILES: C[C@@]12CC(CCN1CCC3=CC=CC=C23)O
• Canonical SMILES: CC12CC(CCN1CCC3=CC=CC=C23)O

Description

11b-®-Methyl-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-a]isoquinolin-2-ol is a complex organic compound belonging to the class of isoquinolines. Isoquinolines are aromatic polycyclic compounds containing a benzene ring fused to a pyridine ring.

Preparation Methods

The synthesis of 11b-®-Methyl-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-a]isoquinolin-2-ol involves several steps. One common method includes the nucleophilic attack of a fluoride ion on a tosylated precursor, followed by purification and reformulation . Another method involves reacting (2R,3R,11bR)-3-isobutyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-pyrido[2,1-a]isoquinolin-2-ol with a suitably protected L-valine under controlled conditions .

Chemical Reactions Analysis

11b-®-Methyl-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-a]isoquinolin-2-ol undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This compound can undergo nucleophilic substitution reactions, often facilitated by catalysts like palladium or copper.

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It serves as a probe for studying the function of VMAT2 in monoaminergic neurons.

Medicine: It is investigated for its potential in treating hyperkinetic movement disorders, such as Huntington’s disease and tardive dyskinesia.

Industry: It is used in the development of pharmaceuticals and other bioactive compounds.

Mechanism of Action

The primary mechanism of action of 11b-®-Methyl-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-a]isoquinolin-2-ol involves the inhibition of VMAT2. VMAT2 is responsible for transporting neurotransmitters from the cytoplasm into synaptic vesicles. By inhibiting VMAT2, this compound reduces the uptake of neurotransmitters like dopamine, thereby modulating their levels in the brain and alleviating symptoms of neurological disorders .

Comparison with Similar Compounds

Similar compounds include:

Tetrabenazine: Known for its use in treating hyperkinetic movement disorders, it also inhibits VMAT2 but has a different chemical structure.

Reserpine: Another VMAT2 inhibitor, used historically for hypertension and psychotic states, but with a different mechanism and side effect profile.

11b-®-Methyl-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-a]isoquinolin-2-ol is unique due to its specific binding affinity and selectivity for VMAT2, making it a promising candidate for further research and development in the field of neuropharmacology .